Cas no 1854287-24-3 (6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1854287-24-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6339356
• PubChem ID: 130936313
• Update Time: 2025-10-28

6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725880
• 1854287-24-3
• 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C11H14N2O2/c1-8-5-13(6-10(8)15)11-3-2-9(7-14)4-12-11/h2-4,7-8,10,15H,5-6H2,1H3
• InChI Key： IYVXNFCHGHUJHX-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC(C=O)=CN=2)CC1C

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde

Introduction to 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1854287-24-3)

6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde is a structurally significant compound in the realm of pharmaceutical chemistry, characterized by its intricate heterocyclic framework. This compound, identified by the CAS number 1854287-24-3, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both pyridine and pyrrolidine moieties in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound's molecular formula and structural configuration suggest a high degree of functional diversity, which is pivotal for its role in synthetic chemistry and biological interactions. Specifically, the aldehyde functionality at the 3-position of the pyridine ring and the hydroxyl group on the 3-position of the pyrrolidine ring contribute to its reactivity and potential pharmacological activity. These features have positioned 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde as a promising candidate for further exploration in the development of small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound interacts with biological targets. Studies indicate that the hydroxyl group and the methyl substituent on the pyrrolidine ring play critical roles in modulating binding affinity and selectivity. These insights have guided researchers in optimizing the compound's structure to improve its pharmacokinetic properties and therapeutic efficacy.

In the context of modern drug discovery, 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary experiments suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various pathological conditions. The compound's ability to interact with these biological pathways makes it an attractive candidate for further preclinical studies.

The synthesis of 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde has been refined through multi-step organic reactions, leveraging advances in catalytic methods and purification techniques. The use of transition metal catalysts has enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These synthetic methodologies are essential for scaling up production while maintaining high purity standards, which are critical for pharmaceutical applications.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of derivatives with tailored properties. Such structural diversification is key to identifying compounds with enhanced potency, reduced toxicity, and improved patient compliance.

The growing interest in 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde is also driven by its compatibility with modern drug development paradigms, including fragment-based drug design and structure-based ligand optimization. These approaches leverage high-throughput screening technologies and X-ray crystallography to accelerate the discovery process. The compound's well-defined three-dimensional structure provides a solid foundation for such studies, facilitating rapid iteration and refinement.

Ethical considerations are paramount in pharmaceutical research, ensuring that all studies are conducted responsibly and with minimal environmental impact. The synthesis and handling of 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde adhere to stringent safety protocols, emphasizing sustainability and waste reduction. These practices align with global standards aimed at promoting responsible chemical research.

The future prospects for 6-(3-Hydroxy-4-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde are bright, with ongoing research exploring its potential in treating neurological disorders, inflammatory diseases, and cancer. Collaborative efforts between academia and industry are expected to yield transformative breakthroughs, bringing new therapies to patients worldwide. As our understanding of this compound evolves, so too will its applications in addressing unmet medical needs.